Cas no 1110975-86-4 (4-(4-methoxybenzenesulfonyl)-3-(thiomorpholine-4-carbonyl)quinoline)

• Product Name: 4-(4-methoxybenzenesulfonyl)-3-(thiomorpholine-4-carbonyl)quinoline
• CAS No: 1110975-86-4
• MF: C₂₁H₂₀N₂O₄S₂
• MW: 428.524502754211
• CID: 5386561
• Update Time: 2025-05-21

4-(4-methoxybenzenesulfonyl)-3-(thiomorpholine-4-carbonyl)quinoline Chemical and Physical Properties

Names and Identifiers

• [4-(4-methoxyphenyl)sulfonylquinolin-3-yl]-thiomorpholin-4-ylmethanone
• 4-(4-methoxybenzenesulfonyl)-3-(thiomorpholine-4-carbonyl)quinoline

• Inchi： 1S/C21H20N2O4S2/c1-27-15-6-8-16(9-7-15)29(25,26)20-17-4-2-3-5-19(17)22-14-18(20)21(24)23-10-12-28-13-11-23/h2-9,14H,10-13H2,1H3
• InChI Key： YUROJTLYECPDRV-UHFFFAOYSA-N
• SMILES： C(C1=C(S(C2=CC=C(OC)C=C2)(=O)=O)C2C(N=C1)=CC=CC=2)(N1CCSCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline-3-carboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides Quinoline-3-carboxamides

Additional information on 4-(4-methoxybenzenesulfonyl)-3-(thiomorpholine-4-carbonyl)quinoline

Introduction to Compound CAS No. 1110975-86-4: 4-(4-Methoxybenzenesulfonyl)-3-(Thiomorpholine-4-Carbonyl)Quinoline

Compound CAS No. 1110975-86-4, also known as 4-(4-Methoxybenzenesulfonyl)-3-(Thiomorpholine-4-Carbonyl)Quinoline, is a highly specialized organic compound with significant potential in the field of medicinal chemistry and drug development. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

The molecular structure of this compound is characterized by a quinoline backbone, which serves as a versatile scaffold for various pharmacological agents. The quinoline moiety is further substituted with a 4-methoxybenzenesulfonyl group at the 4-position and a thiomorpholine-4-carbonyl group at the 3-position. These substituents contribute to the compound's stability, solubility, and bioavailability, making it an attractive candidate for therapeutic applications.

Recent studies have highlighted the potential of this compound as a modulator of key cellular pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are critical targets in oncology and immunology.

The synthesis of 4-(4-Methoxybenzenesulfonyl)-3-(Thiomorpholine-4-Carbonyl)Quinoline involves a multi-step process that combines advanced organic synthesis techniques, including Suzuki coupling and nucleophilic substitution reactions. These methods ensure high yields and purity, which are essential for its use in preclinical studies and beyond.

In terms of pharmacokinetics, this compound has shown favorable properties in animal models, including good absorption and moderate clearance rates. These attributes suggest that it could be developed into an orally bioavailable drug with suitable dosing regimens.

The application of computational chemistry tools has further enhanced our understanding of this compound's interactions with biological targets. Molecular docking studies have revealed that the sulfonyl and thiomorpholine groups play pivotal roles in binding to target proteins, thereby influencing its efficacy and selectivity.

In conclusion, Compound CAS No. 1110975-86-4 represents a promising lead compound in drug discovery research. Its unique structure, coupled with its potent biological activities and favorable pharmacokinetic profiles, positions it as a strong candidate for further development in the treatment of various diseases.